Cas no 1261506-25-5 (Methyl 4-hydroxy-3'-(trifluoromethoxy)biphenyl-3-carboxylate)

• Product Name: Methyl 4-hydroxy-3'-(trifluoromethoxy)biphenyl-3-carboxylate
• CAS No: 1261506-25-5
• MF: C₁₅H₁₁F₃O₄
• MW: 312.240655183792
• CID: 4992469
• Update Time: 2025-10-22

Methyl 4-hydroxy-3'-(trifluoromethoxy)biphenyl-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-hydroxy-3'-(trifluoromethoxy)biphenyl-3-carboxylate

• Inchi： 1S/C15H11F3O4/c1-21-14(20)12-8-10(5-6-13(12)19)9-3-2-4-11(7-9)22-15(16,17)18/h2-8,19H,1H3
• InChI Key： MAHDEUGTRFGZRV-UHFFFAOYSA-N
• SMILES： FC(OC1=CC=CC(=C1)C1C=CC(=C(C(=O)OC)C=1)O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 386
• XLogP3: 4.8
• Topological Polar Surface Area: 55.8

Additional information on Methyl 4-hydroxy-3'-(trifluoromethoxy)biphenyl-3-carboxylate

Methyl 4-hydroxy-3'-(trifluoromethoxy)biphenyl-3-carboxylate (CAS No. 1261506-25-5): A Comprehensive Overview

Methyl 4-hydroxy-3'-(trifluoromethoxy)biphenyl-3-carboxylate (CAS No. 1261506-25-5) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, characterized by its biphenyl core structure modified with hydroxyl and trifluoromethoxy functional groups, exhibits unique chemical properties that make it a valuable candidate for various applications, particularly in the synthesis of bioactive molecules.

The molecular structure of Methyl 4-hydroxy-3'-(trifluoromethoxy)biphenyl-3-carboxylate consists of two benzene rings connected at the para positions, with a carboxylate ester group at the third position and hydroxyl and trifluoromethoxy groups at the fourth and third positions, respectively. The presence of these functional groups imparts distinct electronic and steric properties to the molecule, influencing its reactivity and interaction with biological targets.

In recent years, there has been a growing interest in biphenyl derivatives due to their potential pharmacological activities. The trifluoromethoxy group, in particular, is known for its ability to enhance metabolic stability and binding affinity in drug candidates. This feature has made compounds like Methyl 4-hydroxy-3'-(trifluoromethoxy)biphenyl-3-carboxylate attractive for further exploration in medicinal chemistry.

Recent studies have demonstrated the utility of this compound in the synthesis of novel therapeutic agents. For instance, researchers have explored its role as a precursor in the development of kinase inhibitors, which are crucial for treating various cancers and inflammatory diseases. The hydroxyl group on the biphenyl ring provides a site for further functionalization, allowing chemists to tailor the molecule's properties for specific biological activities.

The carboxylate ester group at the third position of the biphenyl core serves as a handle for conjugation with other biomolecules or for further chemical modifications. This flexibility has enabled the synthesis of complex derivatives that exhibit enhanced pharmacokinetic profiles and improved target specificity. Such modifications are essential for developing drugs that can effectively reach their intended biological targets while minimizing off-target effects.

One of the most compelling aspects of Methyl 4-hydroxy-3'-(trifluoromethoxy)biphenyl-3-carboxylate is its potential in drug discovery. Its unique structural features have been leveraged to develop molecules with anti-inflammatory, anticancer, and antimicrobial properties. For example, derivatives of this compound have shown promise in preclinical studies as inhibitors of tyrosine kinases, which are overexpressed in many cancer cells.

The trifluoromethoxy group plays a critical role in enhancing the bioactivity of these derivatives by improving their lipophilicity and metabolic stability. These properties are essential for ensuring that drugs can be efficiently absorbed, distributed, metabolized, and excreted by the body (ADME). Additionally, the hydroxyl group provides a site for hydrogen bonding interactions with biological targets, further enhancing binding affinity.

In conclusion, Methyl 4-hydroxy-3'-(trifluoromethoxy)biphenyl-3-carboxylate represents a promising compound in the realm of pharmaceutical research. Its unique structural features and versatile reactivity make it an invaluable tool for synthesizing novel bioactive molecules. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of next-generation therapeutics.